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Compound of Interest

Compound Name: 8-Bromo-2-methylquinoline

Cat. No.: B152758

An In-depth Technical Guide to 8-Bromo-2-methylquinoline

This technical guide provides a comprehensive overview of 8-Bromo-2-methylquinoline, a
key heterocyclic compound for professionals in research, chemical synthesis, and drug
development. It details the molecule's physicochemical properties, synthesis protocols, and
significant applications.

Core Compound Identification

8-Bromo-2-methylquinoline, also known as 8-Bromoquinaldine, is a substituted quinoline
derivative.[1][2] The presence of a bromine atom at the 8-position and a methyl group at the 2-
position of the quinoline ring system imparts specific reactivity, making it a valuable
intermediate in various synthetic applications.[1]
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Identifier Value Reference
CAS Number 61047-43-6 [11[2]1[3][4]
Molecular Formula C10HsBrN [11[2][3]

Synonyms 8-Bromoquinaldine [11[2]

IUPAC Name 8-bromo-2-methylquinoline [3]
GQPRZSFQSOEDNV-

InChlKey [3]
UHFFFAOYSA-N
CC1=NC2=C(Br)C=CC=C2C=

SMILES [2][3]

C1

Physicochemical and Spectroscopic Properties

The compound is typically a white to light yellow crystalline powder.[1] Its properties make it

suitable for various organic reactions, and its structure has been confirmed by X-ray

crystallography.[1][5]

Table 2.1: Physical Properties

Property Value Reference
Molecular Weight 222.09 g/mol [1]
White to light yellow
Appearance [1]
powder/crystal
Melting Point 66 - 70 °C [1]
Boiling Point 132 °C at 0.1 mmHg [1][6]

| Purity | 2 98% (GC) [[1][2] |

Table 2.2: Computational and Spectroscopic Data
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Property Value Reference
Topological Polar Surface
Pee 12.89 Az [2]
Area (TPSA)
logP 3.30572 [2]

2.82 (s, 3H, CHs), 7.33 (m, 2H,
quinoline 3,6-H), 7.73 (dd,

1H NMR (CDCls, 400 MHz) & J=8.0 Hz, J=1.2 Hz, 1H, [51[7]
quinoline 7-H), 8.02 (m, 2H,
quinoline 4,5-H)

Crystal System Monoclinic [5]

| -1t Stacking Distance | 3.76 A |[5][8] |

Synthesis of 8-Bromo-2-methylquinoline

The synthesis of 8-Bromo-2-methylquinoline is commonly achieved through a cyclization
reaction involving o-bromoaniline and a carbonyl compound. One established method is a
modified Skraup synthesis.

Experimental Protocol: Cyclization of o-Bromoaniline

A detailed protocol for the synthesis of 8-Bromo-2-methylquinoline has been reported,
involving the reaction of o-bromoaniline with crotonaldehyde in the presence of an oxidizing
agent and a catalyst.[5][7]

Preparation of Reactant Solution: A solution of 2-bromoaniline (0.05 mol), boric acid (3.10 g),
and 18% HCI (50 ml) is prepared and heated to reflux.[5]

o Addition of Reagents: A mixture of crotonaldehyde (0.06 mol) and an oxidizing agent such as
2-bromonitrobenzene (0.01 mol) is added slowly to the refluxing solution over 1 hour.[5]

e Reaction: The mixture is stirred at 100 °C (373 K) for an additional 2.5-3.5 hours.[5][7]

o Catalyst Addition: An equimolar amount of anhydrous ZnClz is added, and the mixture is
stirred vigorously for 30 minutes.[5]
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» Work-up and Isolation: The reaction mixture is cooled in an ice bath. The resulting crude
solid is filtered and washed with 2-propanol.[5]

« Purification: The solid is dissolved in water and neutralized with a concentrated ammonia
solution to a pH of 8. The product precipitates and is collected by filtration, air-dried, and can
be further purified by recrystallization from ethanol to obtain a grey or white solid.[5][6] The
reported yield is approximately 52-54%.[5][6]
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Caption: Synthetic workflow for 8-Bromo-2-methylquinoline.
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Applications in Research and Drug Development

8-Bromo-2-methylquinoline is a versatile building block in medicinal chemistry and materials
science due to its unique reactivity.[1] The bromine atom at the C8 position serves as a
functional handle for introducing diverse molecular fragments, typically through palladium-
catalyzed cross-coupling reactions.

o Pharmaceutical and Medicinal Chemistry: It is a key intermediate in the synthesis of
complex, biologically active compounds.[1] Quinoline derivatives are known to possess a
wide range of pharmacological activities, including anticancer, antimicrobial, and anti-
inflammatory properties.[1][9] This compound is specifically noted for its role as a precursor
in the development of potential anti-cancer agents.[1]

» Materials Science: The quinoline scaffold is of interest in the development of organic
electronic materials. 8-Bromo-2-methylquinoline has shown potential as a building block
for organic light-emitting diodes (OLEDs) and other electronic materials.[1]

o Chemical Synthesis: It is used in the preparation of more complex molecules, such as
fluorescent probes for biological imaging, which are crucial tools in drug discovery.[1] It can
also act as a ligand for the preparation of metal complexes.[10]
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Caption: Key application areas of 8-Bromo-2-methylquinoline.
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Safety and Handling

According to GHS classifications, 8-Bromo-2-methylquinoline is considered a hazardous
substance. It is known to cause skin irritation (H315) and serious eye irritation (H319).[3]
Appropriate personal protective equipment (PPE), including gloves and eye protection, should
be used when handling this compound.[3] It should be stored at room temperature.[1][2]

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [8-Bromo-2-methylquinoline CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152758#8-bromo-2-methylquinoline-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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